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Compound of Interest

Compound Name: 3,4-Diethylpyrrole

Cat. No.: B103146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Diethylpyrrole is a substituted pyrrole derivative that serves as a crucial building block in

the synthesis of more complex macrocyclic compounds such as porphyrins and their

analogues.[1] Its specific substitution pattern makes it a valuable precursor in the development

of novel pharmaceuticals and materials. This document provides a concise overview of its core

molecular properties and the standard methodologies used for their determination.

Molecular Formula and Weight
The fundamental physicochemical properties of 3,4-Diethylpyrrole are summarized below.

These values are foundational for stoichiometric calculations in synthesis, analytical

characterization, and formulation development.

Data Summary Table
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Property Value Reference

Molecular Formula C₈H₁₃N [1][2][3][4][5]

Molecular Weight 123.20 g/mol [2][4][5]

Exact Mass 123.1048 g/mol [4][6]

CAS Number 16200-52-5 [1][2]

Logical Relationship of Molecular Properties
The relationship between the chemical compound, its elemental composition (molecular

formula), and its resulting molecular weight is a cornerstone of chemical science. The following

diagram illustrates this direct logical flow for 3,4-Diethylpyrrole.

Figure 1: Core Properties of 3,4-Diethylpyrrole
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Figure 1: Core Properties of 3,4-Diethylpyrrole

Experimental Protocols for Determination
The molecular formula and weight of a compound like 3,4-Diethylpyrrole are confirmed

through standard analytical techniques. The following are representative experimental

methodologies.

4.1 Mass Spectrometry for Molecular Weight and Formula Verification

Objective: To determine the accurate mass of the molecule and confirm its elemental

composition.

Methodology:
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Sample Preparation: A dilute solution of 3,4-Diethylpyrrole is prepared in a volatile

organic solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into a high-resolution mass spectrometer (HRMS),

typically using a soft ionization technique like Electrospray Ionization (ESI) or Atmospheric

Pressure Chemical Ionization (APCI) to generate protonated molecular ions [M+H]⁺.

Mass Analysis: The mass-to-charge ratio (m/z) of the ion is measured with high precision

(typically to four or five decimal places).

Data Analysis: The measured exact mass is compared to the theoretical exact mass

calculated for the proposed formula (C₈H₁₃N). The resulting mass error, typically in parts-

per-million (ppm), is used to confirm or refute the elemental composition. The

monoisotopic mass for C₈H₁₃N is 123.1048 Da, which would be the expected primary

signal in HRMS.[4][6]

4.2 Elemental Analysis

Objective: To determine the percentage composition of carbon, hydrogen, and nitrogen in the

sample.

Methodology:

Sample Preparation: A precisely weighed sample of pure 3,4-Diethylpyrrole is placed in a

tin capsule.

Combustion: The sample is combusted at high temperatures (typically ~900-1000 °C) in

the presence of excess oxygen. This process converts carbon to CO₂, hydrogen to H₂O,

and nitrogen to N₂ gas.

Separation and Detection: The resulting gases are passed through a separation column

and quantified using a thermal conductivity detector.

Data Analysis: The instrument software calculates the percentage of C, H, and N in the

original sample. These experimental percentages are then compared to the theoretical

percentages calculated from the molecular formula (C₈H₁₃N):
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Carbon (C): (8 * 12.011) / 123.20 = 77.99%

Hydrogen (H): (13 * 1.008) / 123.20 = 10.63%

Nitrogen (N): (1 * 14.007) / 123.20 = 11.37%

The workflow for these confirmatory analyses is depicted in the following diagram.

Figure 2: Workflow for Structural Confirmation
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Figure 2: Workflow for Structural Confirmation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://frontierspecialtychemicals.com/product/34-diethylpyrrole/
https://www.scbt.com/p/3-4-diethylpyrrole-16200-52-5
https://www.orgasynth.com/shop/gen-ft-pb1989-34-diethylpyrrole-80969
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Diethylpyrrole
https://buildingblock.bocsci.com/product/3-4-diethylpyrrole-cas-16200-52-5-304118.html
https://www.chemsrc.com/en/cas/16200-52-5_965662.html
https://www.benchchem.com/product/b103146#3-4-diethylpyrrole-molecular-formula-and-weight
https://www.benchchem.com/product/b103146#3-4-diethylpyrrole-molecular-formula-and-weight
https://www.benchchem.com/product/b103146#3-4-diethylpyrrole-molecular-formula-and-weight
https://www.benchchem.com/product/b103146#3-4-diethylpyrrole-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

